Cas no 36146-27-7 (3-Phenylisonicotinonitrile)

• Product Name: 3-Phenylisonicotinonitrile
• CAS No: 36146-27-7
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 1095553
• PubChem ID: 18177684
• Update Time: 2025-04-20

3-Phenylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Phenylisonicotinonitrile
• EN300-7429903
• 3-phenylpyridine-4-carbonitrile
• SB54725
• Z1255495818
• A1-72112
• 36146-27-7
• SCHEMBL7215513

• Inchi： 1S/C12H8N2/c13-8-11-6-7-14-9-12(11)10-4-2-1-3-5-10/h1-7,9H
• InChI Key： GKVUHHJGZJZSOF-UHFFFAOYSA-N
• SMILES： N1C=CC(C#N)=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.068748264g/mol
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines